Cas no 2185317-46-6 (2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine)

• Product Name: 2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine
• CAS No: 2185317-46-6
• MF: C₁₈H₂₁F₃N₄O₂
• MW: 382.380154371262
• CID: 5326563
• PubChem ID: 36723670
• Update Time: 2025-10-28

2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(2,5-Dimethoxyphenyl)methyl]-1-piperazinyl]-4-(trifluoromethyl)pyrimidine
• AKOS040868657
• F6755-6557
• 2185317-46-6
• 2-{4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine
• 2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine

• Inchi： 1S/C18H21F3N4O2/c1-26-14-3-4-15(27-2)13(11-14)12-24-7-9-25(10-8-24)17-22-6-5-16(23-17)18(19,20)21/h3-6,11H,7-10,12H2,1-2H3
• InChI Key： FGTZBIDURALNDA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)N1CCN(CC2C=C(C=CC=2OC)OC)CC1)(F)F

Computed Properties

• Exact Mass: 382.16166041g/mol
• Monoisotopic Mass: 382.16166041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.8±55.0 °C(Predicted)
• pka: 6.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine

2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine: A Comprehensive Overview

2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine, also known by its CAS number 2185317-46-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a piperazine moiety and a trifluoromethyl group. The presence of these functional groups makes it a versatile molecule with applications ranging from drug discovery to advanced materials science.

The core structure of this compound features a pyrimidine ring, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. This ring system is further substituted at position 4 with a trifluoromethyl group (-CF3), which introduces electron-withdrawing effects and enhances the molecule's stability and reactivity. The piperazine moiety, a six-membered amine ring, is attached to the pyrimidine ring via a methylene bridge (-CH2-) at position 1 of the piperazine ring. This arrangement creates a rigid and planar structure, which is crucial for its interactions in biological systems.

One of the most notable features of this compound is the presence of the 2,5-dimethoxyphenyl group attached to the piperazine ring. The dimethoxy substitution pattern on the phenyl ring introduces steric bulk and electronic effects that can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that such substitution patterns can significantly enhance the bioavailability of drug candidates by optimizing their solubility and permeability.

The synthesis of 2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by the introduction of the trifluoromethyl group through electrophilic substitution or other suitable methods. The piperazine moiety is then introduced via nucleophilic substitution or coupling reactions, depending on the specific intermediates used in the synthesis pathway.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been explored as a potential lead compound for targeting various disease states, including cancer and neurodegenerative disorders. Its unique structure allows for interactions with key biological targets such as kinases and G-protein coupled receptors (GPCRs), making it a valuable tool in medicinal chemistry research.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinities with various protein targets, highlighting its potential as a therapeutic agent. Additionally, its trifluoromethyl group has been shown to enhance its resistance to metabolic degradation, which is a critical factor in drug design.

In materials science, this compound has been investigated for its potential use in organic electronics due to its rigid structure and conjugated system. Its ability to form stable π-stacked aggregates makes it a candidate for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Initial studies have demonstrated promising electronic properties, although further research is needed to optimize its performance in practical devices.

The study of CAS No: 2185317-46-6 has also contributed to our understanding of heterocyclic chemistry. The interplay between the pyrimidine ring and the piperazine moiety provides an excellent model for studying intramolecular interactions such as hydrogen bonding and π–π stacking. These interactions are fundamental to understanding the physical and chemical properties of heterocyclic compounds.

In conclusion, 2-{4-[(2,5-Dimethoxyphenyl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in chemical synthesis and computational modeling, positions it as an important compound for future research and development efforts.